2-[(Non-2-yn-1-yl)oxy]oxane

• CAS No.: 83583-29-3
• Molecular Formula: C14H24O2
• Molecular Weight: 224.34 g/mol
• IUPAC Name: 2-non-2-ynoxyoxane
• InChI: InChI=1S/C14H24O2/c1-2-3-4-5-6-7-9-12-15-14-11-8-10-13-16-14/h14H,2-6,8,10-13H2,1H3
• InChI Key: NFOTUUCOOPIRSX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC#CCOC1CCCCO1

Description

2-[(Non-2-yn-1-yl)oxy]oxane is a useful research compound. Its molecular formula is C14H24O2 and its molecular weight is 224.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pentadeca-2,5,8-triyn-1-ol tetrahydropyranyl ether can be prepared by coupling propargyl alcohol tetrahydropyranyl ether with n-hexyl bromide in the presence of lithium amide, to produce 2-nonyn-1-ol tetrahydropyranyl ether, then hydrolysing of the tetrahydropyranyloxy function with Pyr/PTS in ethanol solution followed by esterification of the hydroxy compound with methanesulfonyl chloride in the presence of triethylamine. The mesylate is then reacted with lithium bromide in acetone solution to produce 1-bromo-2-nonyne. Finally the latter compound is coupled with hexa-2,5-diyn-1-ol-tetrahydropyranyl ether in the presence of ethylmagnesium bromide and cuprous chloride. The sequence of reaction conditions are essentially the same as those described hereinafter in detail.